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Chemical Profile and Class Similarities

Rehmaionoside B is an ionone glycoside found in Rehmannia glutinosa [1]. The table below summarizes its

key characteristics and similar compounds:

) Molecular
Chemical ) o )
Compound Name Class Formula (if Key Identifying Information
provided)
Rehmaionoside B lonone C19H3408 [1] Isomer of Rehmaionoside A [1].
glycoside
Rehmaionoside A lonone C19H3408 [1] An important discriminator between dried
glycoside and processed Rehmannia root; isomer
of Rehmaionoside B [1] [2].
Oxyrehmaionoside  Scutellarein C19H34009 [1] Fragmentation pattern is similar to
B compound scutellarein A/B [1].

Chemical analysis shows that the complexity of processing Rehmannia glutinosa root significantly alters its

chemical profile. With more intensive processing (e.g., multiple cycles of steaming and drying), the types of
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glycoside compounds, including ionone glycosides like Rehmaionoside B, tend to decrease [1].

Reported Pharmacological Mechanisms

While direct comparative pharmacological data is scarce, network pharmacology studies suggest how

Rehmaionoside compounds may function.

A study on sepsis treatment identified Rehmaionoside A as a key active component of Rehmannia glutinosa.
The research predicted its interaction with the target ADAM17 (A Disintegrin And Metalloproteinase 17)
through molecular docking, suggesting a potential role in modulating the immune response in sepsis [3]. The
following diagram illustrates the integrated workflow used in such studies to connect herbal compounds with

disease mechanisms:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s640531?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10746076/
https://www.sciencedirect.com/science/article/pii/S2211383512001499
https://pmc.ncbi.nlm.nih.gov/articles/PMC11366132/
https://www.smolecule.com/products/b640531#rehmaionoside-b-pharmacological-comparison-similar-compounds
https://www.smolecule.com/products/b640531#rehmaionoside-b-pharmacological-comparison-similar-compounds
https://www.smolecule.com/products/b640531#rehmaionoside-b-pharmacological-comparison-similar-compounds
https://www.smolecule.com/products/b640531#rehmaionoside-b-pharmacological-comparison-similar-compounds
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s640531?utm_src=pdf-bulk
https://www.smolecule.com/products/s640531?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/s640531?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

